1-[2-(2-Phenoxyethoxy)benzoyl]piperidine
Description
1-[2-(2-Phenoxyethoxy)benzoyl]piperidine is a synthetic compound featuring a benzoylpiperidine core substituted with a phenoxyethoxy group at the 2-position of the benzoyl ring. Piperidine derivatives are widely studied for their diverse biological activities, including enzyme inhibition, receptor modulation, and metabolic effects . The phenoxyethoxy moiety may enhance lipophilicity, influencing blood-brain barrier penetration or target binding compared to simpler substituents.
Properties
Molecular Formula |
C20H23NO3 |
|---|---|
Molecular Weight |
325.4 g/mol |
IUPAC Name |
[2-(2-phenoxyethoxy)phenyl]-piperidin-1-ylmethanone |
InChI |
InChI=1S/C20H23NO3/c22-20(21-13-7-2-8-14-21)18-11-5-6-12-19(18)24-16-15-23-17-9-3-1-4-10-17/h1,3-6,9-12H,2,7-8,13-16H2 |
InChI Key |
JVJUCXBMHVWVNF-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)C(=O)C2=CC=CC=C2OCCOC3=CC=CC=C3 |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=CC=C2OCCOC3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Substitution Patterns
The benzoylpiperidine scaffold is versatile, with substituents on the benzoyl ring significantly altering electronic, steric, and solubility properties. Below is a comparative analysis of key analogs:
Table 1: Structural and Functional Comparison of Benzoylpiperidine Derivatives
Pharmacokinetic and Toxicological Profiles
- Lipophilicity: Phenoxyethoxy and benzodioxol groups may prolong half-life compared to polar derivatives like hydroxyphenylamino analogs .
- Toxicity : Cytotoxic derivatives (e.g., ) highlight the risk of toxic byproducts, whereas AChE inhibitors (e.g., E2020) show favorable selectivity .
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